Cas no 1805066-95-8 (3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile
• CAS No: 1805066-95-8
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4888240
• Update Time: 2025-10-31

3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile

• Inchi： 1S/C8H5F2N3O3/c9-7(10)5-6(13(15)16)4(1-2-11)3-12-8(5)14/h3,7H,1H2,(H,12,14)
• InChI Key： JROHWCDBXJIESI-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CC#N)C=1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 453
• XLogP3: -0.4
• Topological Polar Surface Area: 98.7

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile

3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile (CAS No. 1805066-95-8): An Overview

3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile (CAS No. 1805066-95-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential biological activities of 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile.

The chemical structure of 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile is composed of a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a nitro group, and an acetonitrile moiety. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group, for instance, is known to enhance the metabolic stability and lipophilicity of compounds, making it a valuable moiety in drug design. The hydroxyl group can participate in hydrogen bonding interactions, while the nitro group can undergo reduction to form amino derivatives, which may have different biological activities.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile has been reported in several studies. One common approach involves the reaction of 2-chloro-3-difluoromethylpyridine with cyanoacetic acid in the presence of a base, followed by nitration to introduce the nitro group. Another method involves the condensation of 3-difluoromethylpyridine-2-carbaldehyde with malononitrile, followed by oxidation and nitration steps. These synthetic routes highlight the versatility and accessibility of this compound for further chemical modifications.

In terms of biological activity, recent studies have shown that 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile exhibits promising properties as a potential therapeutic agent. For instance, it has been reported to possess anti-inflammatory and anti-cancer activities. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, preliminary data suggest that 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile may have cytotoxic effects on various cancer cell lines, including breast cancer and colorectal cancer cells.

The mechanism of action of 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate key signaling pathways involved in inflammation and cell proliferation. For example, it may interfere with the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses and cancer progression. Further research is needed to elucidate the exact molecular targets and mechanisms underlying its biological activities.

In addition to its potential therapeutic applications, 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile has also been explored as a lead compound for drug discovery efforts. Its unique structural features make it an attractive scaffold for further chemical modifications aimed at enhancing its potency and selectivity. For instance, researchers have synthesized various analogs by introducing different substituents at various positions on the pyridine ring or by modifying the acetonitrile moiety. These efforts have led to the identification of several derivatives with improved biological activities and pharmacokinetic profiles.

The safety profile of 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile is an important consideration for its potential use as a therapeutic agent. Preliminary toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to fully assess its safety profile in both preclinical and clinical settings.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-4-nitropyridine-5-acetonitrile (CAS No. 1805066-95-8) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full potential in various disease models.